Cas no 41944-86-9 ((+)-Abscisic Aldehyde)

• Product Name: (+)-Abscisic Aldehyde
• CAS No: 41944-86-9
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1060379
• PubChem ID: 5282224
• Update Time: 2025-07-26

(+)-Abscisic Aldehyde Chemical and Physical Properties

Names and Identifiers

• (+)-Abscisic Aldehyde
• Abscisic aldehyde, (+)-
• (+)-Abscisyl aldehyde
• CHEBI:31157
• (2Z,4E)-5-((1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-2,4-pentadienal
• Q13476484
• 2-cis-(+)-abscisic aldehyde
• BDU56T3CXY
• SCHEMBL98690
• DTXSID101045385
• UNII-BDU56T3CXY
• LMPR0103050004
• 2,4-Pentadienal, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-, (S-(Z,E))-
• Abscisic aldehyde
• 41944-86-9
• (+)-cis-ABA aldehyde
• (+)-cis-abscisic aldehyde
• (2Z,4E)-5-[(1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl]-3-methyl-2,4-pentadienal; (+)-Abscisyl aldehyde; Abscisic Aldehyde
• (+)-cis-abscisic acid aldehyde
• (2Z,4E)-5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienal

• Inchi： 1S/C15H20O3/c1-11(6-8-16)5-7-15(18)12(2)9-13(17)10-14(15,3)4/h5-9,18H,10H2,1-4H3
• InChI Key： RIKWDZWVHUIUAM-UHFFFAOYSA-N
• SMILES： CC(=CC=O)C=CC1(C(C)(C)CC(=O)C=C1C)O

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 408.2±45.0 °C at 760 mmHg
• Flash Point: 214.8±25.2 °C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

(+)-Abscisic Aldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids